Vanadium-48
Description
Structure
2D Structure
Properties
CAS No. |
14331-97-6 |
|---|---|
Molecular Formula |
V |
Molecular Weight |
47.95225 g/mol |
IUPAC Name |
vanadium-48 |
InChI |
InChI=1S/V/i1-3 |
InChI Key |
LEONUFNNVUYDNQ-OIOBTWANSA-N |
SMILES |
[V] |
Isomeric SMILES |
[48V] |
Canonical SMILES |
[V] |
Synonyms |
48V radioisotope V-48 radioisotope Vanadium-48 |
Origin of Product |
United States |
Nuclear Physics and Radiometric Properties of Vanadium 48
Nuclear Structure and Isomeric States of Vanadium-48
This compound is composed of 23 protons and 25 neutrons, resulting in a mass number of 48. vulcanchem.com Its specific arrangement of nucleons gives rise to its distinct radioactive properties. vulcanchem.com The ground state of this compound has a nuclear spin and parity of 4+. mit.eduperiodictable.com
While some vanadium isotopes have metastable excited states, detailed information regarding isomeric states of this compound is not extensively documented in readily available literature. chemeurope.comwikipedia.org Nuclear structure calculations for this compound have been performed using models like the Hartree-Fock projection formalism to understand its low-lying states. These calculations help in evaluating energy levels and electromagnetic moments.
Decay Scheme and Mechanisms of this compound (Beta-Plus Decay, Electron Capture)
This compound undergoes radioactive decay primarily through two mechanisms: beta-plus (β+) decay and electron capture (EC). vulcanchem.comwikipedia.org In both processes, a proton within the nucleus is converted into a neutron, leading to the transformation of this compound into its stable daughter nuclide, Titanium-48 (⁴⁸Ti). vulcanchem.comstackexchange.com The decay of this compound to Titanium-48 has a Q-value of approximately 4.012 MeV. mit.edu
Beta-Plus (β+) Decay: In this mode, a proton is converted into a neutron, a positron (β+), and an electron neutrino. The emitted positron has a maximum energy of 0.7 MeV. vulcanchem.com
Electron Capture (EC): In this process, the nucleus captures an inner atomic electron, which combines with a proton to form a neutron and an electron neutrino. radiopaedia.org Electron capture is a significant decay mode for this compound and was, in fact, first experimentally confirmed for this isotope by Luis Alvarez in 1936. radiopaedia.org It often occurs alongside beta-plus decay. radiopaedia.org
The primary decay mode for isotopes lighter than the most abundant stable isotope, Vanadium-51, is electron capture, followed by beta decay. chemeurope.comwikipedia.org
Gamma Emission Spectroscopy of this compound
Following the beta-plus decay or electron capture of this compound, the resulting Titanium-48 nucleus is often in an excited state. It transitions to its ground state by emitting gamma rays of specific energies. The gamma emission spectrum of this compound is characterized by several prominent photopeaks, including those at 511 keV (from positron-electron annihilation), 983.5 keV, and 1312.1 keV. rap-proceedings.org
Gamma-ray spectroscopy is a crucial technique for the identification and quantification of this compound. mdpi.comnih.gov Studies have utilized detectors like NaI(Tl) to characterize the gamma rays emitted during its decay. rap-proceedings.orgmdpi.com The specific gamma-ray dose constant for this compound is 1.70126 Rem/hr at one meter from a one Curie source. iem-inc.com
Half-Life Determination and Comparative Analysis with Vanadium Isotopes
The half-life of this compound has been determined to be 15.9735 days. mit.educhemeurope.comwikipedia.org This relatively long half-life, compared to many other artificial radioisotopes, provides a practical timeframe for its production and use in research. vulcanchem.com
Vanadium has 24 known artificial radioisotopes, with mass numbers ranging from 40 to 65. ontosight.ai The stability of these isotopes varies significantly. For instance, Vanadium-49 has a much longer half-life of 330 days, while Vanadium-52 has a half-life of only 3.743 minutes. wikipedia.orgchemlin.org The naturally occurring isotopes are stable Vanadium-51 and the radioactive Vanadium-50, which has an exceptionally long half-life of approximately 1.5 x 10¹⁷ years. chemeurope.com
Interactive Table: Half-Lives of Selected Vanadium Isotopes
| Isotope | Half-Life |
| ⁴⁸V | 15.9735 days chemeurope.comwikipedia.org |
| ⁴⁹V | 330 days wikipedia.org |
| ⁵⁰V | 1.5 x 10¹⁷ years chemeurope.com |
| ⁵¹V | Stable wikipedia.org |
| ⁵²V | 3.743 minutes chemlin.org |
Nuclear Data Evaluation for this compound (e.g., Level Energies, Transition Yields, Reaction Cross-Sections)
Evaluated nuclear data for this compound are compiled in various international databases like ENDF/B, JEFF, and JENDL. oecd-nea.orgiaea.org These evaluations provide comprehensive information on its nuclear properties, including detailed level schemes, transition probabilities, and reaction cross-sections. osti.govdoi.org
The production of this compound is often achieved through nuclear reactions, such as the proton-induced reaction on a natural titanium target (natTi(p,n)⁴⁸V). vulcanchem.comnih.govedpsciences.org The cross-sections for such reactions are crucial for optimizing production yields and have been the subject of experimental measurements and theoretical calculations using codes like TALYS and ALICE/ASH. oecd-nea.orgaps.orgaesj.net These evaluations are continuously updated as new experimental data become available. doi.org
Interactive Table: Basic Nuclear Properties of this compound
| Property | Value |
| Atomic Number (Z) | 23 vulcanchem.com |
| Mass Number (A) | 48 vulcanchem.com |
| Neutron Number (N) | 25 vulcanchem.com |
| Spin and Parity | 4+ mit.eduperiodictable.com |
| Half-Life | 15.9735 days mit.educhemeurope.comwikipedia.org |
| Decay Modes | β+ decay, Electron Capture vulcanchem.comwikipedia.org |
| Daughter Nuclide | ⁴⁸Ti vulcanchem.comstackexchange.com |
| Max. Positron Energy | 0.7 MeV vulcanchem.com |
| Atomic Mass | 47.952254 amu mit.edu |
| Mass Excess | -44.474659 MeV mit.edu |
Production and Synthesis Methodologies for Vanadium 48
Cyclotron-Based Production Routes for Vanadium-48
Cyclotrons are the principal means for producing this compound, utilizing accelerated charged particles to induce nuclear reactions in specific target materials. vulcanchem.com Protons, deuterons, alpha particles, and helium-3 (B1234947) ions have all been employed to generate ⁴⁸V.
Proton-Induced Reactions (e.g., ⁴⁸Ti(p,n)⁴⁸V, natTi(p,xn)⁴⁸V)
The bombardment of titanium targets with protons is a widely used and effective method for ⁴⁸V production. researchgate.netresearchgate.net Both natural and enriched titanium can serve as target materials. The primary reaction when using enriched ⁴⁸Ti is ⁴⁸Ti(p,n)⁴⁸V. researchgate.netmdpi.com Natural titanium, which contains approximately 73.8% ⁴⁸Ti, is also frequently used in the ⁿᵃᵗTi(p,xn)⁴⁸V reaction. researchgate.netresearchgate.net
Research has shown that the ⁴⁸Ti(p,n)⁴⁸V reaction is often considered the most favorable production route due to the high natural abundance of ⁴⁸Ti and the accessibility of the required proton energies (up to 18 MeV) with smaller medical cyclotrons. researchgate.netresearchgate.net Various studies have detailed specific production parameters. For instance, one method involved irradiating a natural titanium target with a 21 MeV proton beam at a 1 µA current for 4 hours. researchgate.net Another approach used a 17 MeV proton beam to produce ⁴⁸V in quantities of 370 MBq (10 mCi). akjournals.com A production rate of 4.84 ± 0.67 μCi/μA-h has been reported when using a beam-stop setup in a cyclotron to irradiate natural titanium foils. researchgate.netosti.gov
The choice of target, whether natural or enriched titanium, influences the yield and purity of the final ⁴⁸V product. While natural titanium is more cost-effective, using enriched ⁴⁸Ti targets can lead to a significantly higher yield of the desired radioisotope. mdpi.com
| Target Material | Reaction | Proton Energy | Production Details | Reference(s) |
| Natural Titanium | ⁿᵃᵗTi(p,xn)⁴⁸V | 21 MeV | 1 µA current for 4 hours | researchgate.net |
| Natural Titanium | ⁿᵃᵗTi(p,n)⁴⁸V | ~17 MeV | Production rate of 4.84 ± 0.67 μCi/μA-h | researchgate.netosti.gov |
| Enriched ⁴⁸Titanium | ⁴⁸Ti(p,n)⁴⁸V | < 18 MeV | Determined as the best reaction in one study | researchgate.net |
| Enriched ⁴⁸Titanium | ⁴⁸Ti(p,x) | 18-70 MeV | Cross-sections measured for production | mdpi.com |
Deuteron-Induced Reactions (e.g., natTi(d,xn)⁴⁸V)
The bombardment of natural titanium with deuterons is another established cyclotron-based method for producing ⁴⁸V. researchgate.netresearchgate.net The ⁿᵃᵗTi(d,xn)⁴⁸V reaction has been successfully used to generate significant quantities of this radioisotope.
In one documented production run, a metallic natural titanium target (99.5% purity, 0.1 mm thickness) was irradiated with a 13 MeV deuteron (B1233211) beam at an intensity of 5 µA. akjournals.comresearchgate.net This resulted in the production of 222 MBq (6 mCi) of ⁴⁸V. akjournals.comresearchgate.net A notable consideration with this method is the co-production of other radionuclides, such as ⁴⁶Sc, via side reactions like ⁴⁸Ti(d,α)⁴⁶Sc. akjournals.comresearchgate.net This necessitates radiochemical separation to obtain pure ⁴⁸V. akjournals.com While proton-induced reactions may offer higher yields up to 30 MeV, deuteron-induced reactions remain a viable production pathway. akjournals.com
| Target Material | Reaction | Deuteron Energy | Beam Intensity | Produced Activity | Reference(s) |
| Natural Titanium | ⁿᵃᵗTi(d,xn)⁴⁸V | 13 MeV | 5 µA | 222 MBq (6 mCi) | akjournals.comresearchgate.net |
Alpha Particle-Induced Reactions (e.g., ⁴⁵Sc(α,n)⁴⁸V)
Alpha particle bombardment represents another route for ⁴⁸V synthesis, with the ⁴⁵Sc(α,n)⁴⁸V reaction being a known pathway. researchgate.net However, this method is generally less common compared to proton or deuteron-induced reactions on titanium targets.
Additionally, alpha particle-induced reactions on natural titanium have been studied, leading to the formation of ⁴⁸V among other radionuclides. researchgate.net The excitation functions for reactions induced by alpha particles on natural titanium foils have been determined for energies up to 42 MeV. researchgate.net For energies above 20 MeV, the ⁿᵃᵗTi(α,x)⁴⁸V reaction is considered suitable for monitoring alpha beams. researchgate.net Studies have also investigated alpha-induced reactions on vanadium targets, such as the ⁵¹V(α,n)⁵⁴Mn reaction, which is relevant to the production of other isotopes but provides context for alpha particle interactions with vanadium. ias.ac.in
Helium-3 Induced Nuclear Reactions
The use of helium-3 particles for the production of ⁴⁸V has also been explored. Research has been conducted to investigate the production cross-sections of various radioisotopes, including ⁴⁸V, from helium-3 induced nuclear reactions on natural titanium targets with projectile energies up to 68 MeV. researchgate.netresearchgate.net This indicates that the ⁿᵃᵗTi(³He,x)⁴⁸V reaction is a scientifically investigated, though less conventional, production method.
Targetry Design and Optimization for this compound Productionresearchgate.netresearchgate.net
The efficient production of this compound hinges on the careful design and optimization of the target system. vulcanchem.commdpi.com This involves selecting appropriate materials, defining precise irradiation parameters, and ensuring the target's stability under intense radiation and thermal load. iaea.org
Target Material Selection and Preparationresearchgate.netresearchgate.netcern.ch
The most common method for producing ⁴⁸V is through the proton or deuteron bombardment of titanium. researchgate.netakjournals.com Consequently, titanium in various forms serves as the primary target material.
Titanium Foils: Natural titanium (natTi) foils are frequently employed as the target material. vulcanchem.com These foils are typically thin, with thicknesses around 0.1 mm to 20 µm, and can be arranged in stacked-foil configurations for irradiation. akjournals.comaps.org For higher specific activity and to minimize certain isotopic impurities, targets made from enriched ⁴⁸Ti are also utilized. researchgate.netunipd.it In some setups, a small-diameter titanium tube (e.g., 3.17 mm) is used, oriented at a grazing angle to the incident proton beam to create an extended target surface. researchgate.net
Titanium Dioxide (TiO₂) Nanopowder: An alternative to metallic foils is the use of titanium dioxide (TiO₂) nanopowder. cern.chnanografi.com These nanoparticles can be pressed under high pressure (e.g., 5000 kg per area) into a disk, often made of aluminum, to form a solid target. cern.ch The use of nanomaterials offers different properties compared to bulk materials which can be advantageous in targetry. cern.chnanografi.com Methods like laser ablation of a metallic titanium target in liquid can be used to synthesize the TiO₂ nanoparticles prior to target preparation. cern.chresearcher.life
The preparation of the target is a critical step. For powder targets, a sedimentation method may be used. researchgate.net For foil targets, they are often integrated into a stacked-foil structure, sometimes interspersed with monitor foils (like aluminum or nickel) to measure the beam's energy and current accurately. aps.orgunife.it
Beam Parameters and Irradiation Conditionsresearchgate.netcern.chaps.org
The production yield and radionuclidic purity of ⁴⁸V are directly influenced by the type of particle beam used, its energy, intensity, and the duration of the irradiation. akjournals.com
Beam Type and Energy: Cyclotrons are the primary accelerators used for ⁴⁸V production, typically accelerating protons (p) or deuterons (d). vulcanchem.comakjournals.com The most common nuclear reaction is natTi(p,n)⁴⁸V. vulcanchem.com The choice of beam energy is a critical parameter that is optimized to maximize the ⁴⁸V production cross-section while minimizing the formation of impurities. akjournals.com Proton energies ranging from 13 MeV to 70 MeV have been reported in various studies. researchgate.netresearchgate.netakjournals.comaps.org For instance, irradiating a titanium target with a 21 MeV proton beam is one documented method. akjournals.com Deuteron-induced reactions, such as natTi(d,xn)⁴⁸V at 13 MeV, are also used, though proton reactions often provide a higher yield. researchgate.netakjournals.com
Beam Current and Irradiation Time: The beam current, a measure of the number of particles hitting the target per unit time, and the total irradiation time determine the total activity produced. Currents can range from the nanoampere (nA) scale (e.g., 100 nA) for experimental cross-section measurements to microamperes (µA) for production runs (e.g., 5 µA, 20 µA, 40 µA). researchgate.netresearchgate.netakjournals.comunife.it Irradiation times can vary from a few hours to several days, depending on the desired activity. researchgate.net For example, a 120-minute irradiation at 20 µA has been used, as has a 40-hour irradiation spread over five days. researchgate.net
Table 1: Examples of Irradiation Parameters for ⁴⁸V Production
| Target Material | Particle Beam | Beam Energy (MeV) | Beam Current | Irradiation Time | Reference(s) |
|---|---|---|---|---|---|
| Natural Ti Foil | Deuteron | 13 | 5 µA | - | researchgate.netresearchgate.netakjournals.com |
| Natural Ti Foil | Proton | 17 | 20 µA | 120 minutes | researchgate.net |
| Natural Ti Foil | Proton | 18 | 40 µA | ~40 hours | |
| Metallic Ti | Proton | 21 | 1 µA | 4 hours | researchgate.netakjournals.com |
| Natural V Foil | Proton | 34-70 | 100 nA | - | aps.orgunife.it |
Target Cooling and Stability Considerationsresearchgate.netiaea.org
The interaction of the particle beam with the target deposits a significant amount of heat, which must be efficiently removed to prevent the target from melting or degrading.
Radiochemical Separation and Purification Techniques for Vanadium-48akjournals.comakjournals.com
Dissolution Methods for Irradiated Targetsmdpi.comakjournals.comakjournals.com
The first step in the chemical processing is the complete dissolution of the irradiated target material.
Acid Dissolution: The irradiated titanium target is commonly dissolved in strong acids. vulcanchem.com Concentrated hydrofluoric acid (HF) or sulfuric acid (H₂SO₄) are frequently used. researchgate.netakjournals.com The dissolution in HF is described as a vigorous reaction that must be performed in HF-resistant plasticware, such as polyethylene (B3416737) (PE) or Teflon, to prevent splashing and dissolution of glassware. akjournals.com Alternatively, the target can be dissolved in H₂SO₄, often with heating in an oil bath at temperatures between 130-170°C to facilitate the process. mdpi.com
Alkaline Fusion-Precipitation: A different approach involves an alkaline fusion-precipitation step. akjournals.com In one described method, after dissolution, the solution is neutralized with sodium carbonate (Na₂CO₃) and sodium nitrate (B79036) (NaNO₃) and then heated in a furnace to 790°C for several hours. After cooling, the resulting material is centrifuged with water to extract the supernatant containing the vanadium. akjournals.com This method is a key part of a selective radiochemical separation procedure. akjournals.com
Ion-Exchange Chromatography for this compound Isolationakjournals.comakjournals.com
Ion-exchange chromatography is the cornerstone of ⁴⁸V purification, effectively separating it from the bulk target material (Ti) and other radionuclidic impurities, such as scandium isotopes (e.g., ⁴⁶Sc). akjournals.comnih.gov The principle relies on the different affinities of the various ions in the solution for a charged stationary phase resin. creative-biostructure.com
Resin and Eluent Selection: The choice of resin and eluting solution is critical and depends on the initial dissolution method. akjournals.com
For separations in an HF medium, an anion-exchange resin like Dowex 1-X8 can be used. akjournals.com
A widely used method employs a chelating resin, such as Chelex-100. akjournals.com After dissolving the target and performing an alkaline fusion, the resulting solution (adjusted to pH 3-4) is passed through a Chelex-100 column. The ⁴⁸V is then selectively eluted from the column using a 20% ammonia (B1221849) solution. akjournals.com
Another cation-exchange resin, AG 50W-X8, is also utilized. mdpi.com In this procedure, the dissolved target solution is diluted and passed through the column. The ⁴⁸V is subsequently eluted with a solution of 1% hydrogen peroxide (H₂O₂) in 0.01 M nitric acid (HNO₃). mdpi.com
This chromatographic purification is highly effective, achieving decontamination factors from the titanium target on the order of 10⁵ to 10⁶. akjournals.com The final product is a solution of high-purity ⁴⁸V, with radionuclide purity often exceeding 99.98%. akjournals.com
Table 2: Summary of Radiochemical Separation Techniques for ⁴⁸V
| Dissolution Method | Chromatography Resin | Eluent | Outcome/Purity | Reference(s) |
|---|---|---|---|---|
| H₂SO₄ | AG 50W-X8 | 1% H₂O₂ in 0.01 M HNO₃ | Yield of 12% after 4-day synthesis | mdpi.com |
| H₂SO₄ / Alkaline Fusion | Chelex-100 | 20% NH₃ | Decontamination factor from Ti of 10⁵-10⁶; >90% radiochemical yield | akjournals.com |
| HF | Dowex 1-X8 (anion exchange) | - | Separation of ⁴⁸V from Ti and ⁴⁶Sc; Chemical purity 99.8% | akjournals.com |
| H₂SO₄ | - | - | Initial dissolution step | researchgate.netakjournals.com |
Liquid-Liquid Extraction Methods for this compound
Liquid-liquid extraction (LLE), also known as solvent extraction, is a crucial technique for the separation and purification of carrier-free or no-carrier-added (NCA) this compound from irradiated target materials and coproduced radionuclides. researchgate.netrsc.org This method relies on the differential distribution of a solute (in this case, 48V) between two immiscible liquid phases—typically an aqueous phase containing the dissolved target and an organic phase containing a specific extractant. researchgate.netsci-hub.se
Several organophosphorus compounds and amine-based extractants have been successfully employed for the extraction of vanadium. researchgate.net One prominent method involves the use of the liquid cation exchanger di-(2-ethylhexyl) phosphoric acid (HDEHP or D2EHPA). researchgate.net Studies have demonstrated the sequential separation of 48V, as well as other radioisotopes like 47Sc and 48,49,51Cr, from a bulk titanium target using HDEHP. researchgate.net Another approach utilizes the liquid anion exchanger trioctylamine (B72094) (TOA) to extract vanadium from aqueous acid solutions under specific experimental conditions. researchgate.net
The efficiency of LLE is highly dependent on parameters such as the pH of the aqueous solution, the concentration of the extractant, the choice of organic diluent, and the contact time between the two phases. rsc.orgsemanticscholar.org For instance, the commercial extractant Aliquat 336, a quaternary ammonium (B1175870) salt, has been investigated for the extraction of vanadium from chloride-mediated leach solutions. rsc.org In these systems, an anion exchange mechanism is proposed for the transfer of the vanadium species into the organic phase. rsc.org The choice of diluent, such as n-heptane, cyclohexane, or Exxsol™ D80, can also significantly influence the extraction efficiency of both vanadium and other present metals like tungsten. rsc.org
Research has shown that a combination of different extraction and separation techniques often yields the best results. For example, a procedure for separating carrier-free 48V and 48,49Cr produced from a 7Li ion-irradiated Sc2O3 target involved LLE with HDEHP. researchgate.net The optimization of these LLE procedures is critical for achieving the high purity required for subsequent applications. researchgate.netrsc.org
Table 1: Investigated Liquid-Liquid Extraction Systems for Vanadium
| Extractant | Target/Matrix | Key Findings | Reference |
|---|---|---|---|
| Di-(2-ethylhexyl) phosphoric acid (HDEHP/D2EHPA) | 7Li irradiated Sc2O3 target | Successful separation of carrier-free 48V and 48,49Cr. | researchgate.net |
| Di-(2-ethylhexyl) phosphoric acid (HDEHP) | Bulk Titanium Target | Achieved sequential separation of 47Sc, 48V, and 48,49,51Cr. | researchgate.net |
| Trioctylamine (TOA) | Aqueous Acid Solutions | Used as a liquid anion exchanger for vanadium extraction. | researchgate.net |
Decontamination Factor and Radiochemical Yield Optimization
In the production of radionuclides, the decontamination factor and radiochemical yield are critical parameters that define the efficiency and purity of the final product. The decontamination factor quantifies the effectiveness of a separation process in removing unwanted contaminants, such as the original target material or other radioisotopic impurities. akjournals.comiaea.org The radiochemical yield refers to the percentage of the desired radionuclide recovered after all chemical processing steps, relative to the amount produced during irradiation. akjournals.comnih.gov
Optimization efforts aim to maximize the recovery of 48V while minimizing all impurities. This involves fine-tuning irradiation parameters, developing selective chemical separation techniques like ion exchange chromatography and liquid-liquid extraction, and minimizing handling losses throughout the process. akjournals.comakjournals.com The ultimate goal is to produce high-purity, high-specific-activity 48V suitable for its intended applications. akjournals.com
Table 2: Reported Decontamination Factors and Radiochemical Yields for this compound
| Separation Method | Target Material | Decontamination Factor (from Target) | Radiochemical Yield | Reference |
|---|---|---|---|---|
| Alkaline fusion-precipitation, Chelex-100 chromatography | Metallic Titanium | 5 x 10^5 to 10^6 | >90% | akjournals.com |
| Ion exchange chromatography | Metallic Titanium | ~5 x 10^5 | >85% | akjournals.com |
| Ion exchange chromatography | Metallic Titanium | Not Reported | >95% | akjournals.com |
Quality Control and Radionuclidic Purity Assessment of Produced this compound
Rigorous quality control is essential to ensure the identity, purity, and suitability of this compound for its intended use. The primary method for assessing radionuclidic purity is gamma-ray spectroscopy using a high-purity germanium (HPGe) detector. akjournals.comcern.ch This technique allows for the identification and quantification of 48V based on its characteristic gamma-ray emissions, such as the prominent peaks at 983.5 keV and 1312.1 keV, as well as the detection of any gamma-emitting impurities. akjournals.com
A key aspect of quality control is verifying the absence of significant radionuclide contaminants. akjournals.com Depending on the production route—for example, proton bombardment of a natural titanium target—potential impurities can include other vanadium isotopes (like the long-lived, no-gamma emitter 49V) and scandium isotopes such as 46Sc, 47Sc, and 48Sc. akjournals.comcern.chisotopes.gov Since 48Sc has a gamma peak at 983 keV, which is common with 48V, a half-life evaluation may be necessary to confirm its absence and ensure the purity of the this compound. cern.ch Successful purification procedures result in gamma spectra showing only the characteristic peaks of 48V. akjournals.comnih.gov
The chemical purity is also assessed to quantify any residual target material or other elemental impurities. akjournals.comakjournals.com Techniques like Inductively Coupled Plasma Optical Emission Spectrometry (ICP-OES) and Atomic Absorption Spectrophotometry (AAS) are used to determine the concentration of elements like titanium. akjournals.comakjournals.com In some preparations, the chemical purity of 48V was found to be 99.8%, with only 0.2% of the initial titanium remaining in the final solution. akjournals.com
For applications requiring the chelation of 48V, such as the development of radiotracers like [48V]VO(acac)2, High-Performance Liquid Chromatography (HPLC) with radiation and UV detection is employed. osti.govmdpi.com This method verifies the successful synthesis and purity of the final radiolabeled compound by comparing its retention time to that of a non-radioactive standard. nih.govmdpi.com Commercially available this compound is typically supplied with a specified radionuclidic purity, often exceeding 99% or 99.5% (excluding 49V), in a solution like 0.1 N or 6 N Hydrochloric Acid (HCl). isotopes.govisotopes.gov
Table 3: Quality Control Parameters and Methods for this compound
| Parameter | Analytical Method | Typical Specification / Finding | Potential Impurities | Reference |
|---|---|---|---|---|
| Radionuclidic Identity & Purity | Gamma-Ray Spectroscopy (HPGe) | >99% or >99.5% (excluding 49V) | 46Sc, 47Sc, 48Sc, 49V | akjournals.comcern.chisotopes.govisotopes.gov |
| Chemical Purity (Titanium) | ICP-OES, UV-VIS-Spectrophotometry, AAS | 99.8% pure (0.2% Ti) | Titanium | akjournals.com |
| Radiochemical Purity (e.g., [48V]VO(acac)2) | High-Performance Liquid Chromatography (HPLC) | Matching retention times of radiolabeled and standard compounds. | Unreacted 48V, other chemical species | nih.govmdpi.com |
Radiochemistry and Complexation of Vanadium 48
Oxidation States and Speciation of Vanadium-48 in Aqueous Systems
Vanadium is notable for its ability to exist in multiple oxidation states, from -1 to +5. researchgate.net In aqueous solutions, the +2, +3, +4, and +5 oxidation states are all stable, each presenting a distinct color. youtube.comscribd.com The chemistry of vanadium in aqueous systems is complex, influenced by pH and redox potential. researchgate.netscribd.com
The speciation of this compound (⁴⁸V) in aqueous environments is primarily dictated by the solution's pH. In strongly acidic conditions (pH < 2), the dominant species is the pervanadyl ion, [VO₂(H₂O)₄]⁺. wikipedia.org As the pH increases, different vanadate (B1173111) species are formed. researchgate.netrivm.nl The interconversion between these species, particularly between the +4 and +5 oxidation states, is a dynamic process. wikipedia.orgnih.gov For instance, in acidic solutions, V(V) is present as the yellow [VO₂(H₂O)₄]⁺ ion, V(IV) as the blue [VO(H₂O)₅]²⁺ ion, V(III) as the green [V(H₂O)₆]³⁺ ion, and V(II) as the violet [V(H₂O)₆]²⁺ ion. wikipedia.org
The most stable form in many biological contexts is the vanadyl cation (VO²⁺), which corresponds to the +4 oxidation state. mdpi.com This cation is known for its high stability. mdpi.com The speciation of vanadium is a critical factor in its biological behavior, as different species will interact differently with biological molecules and systems. nih.gov
Table 1: Dominant Aqueous Species of Vanadium at Different Oxidation States and pH
| Oxidation State | pH Range | Dominant Species | Color |
| +5 | < 2 | [VO₂(H₂O)₄]⁺ | Yellow |
| +4 | Acidic | [VO(H₂O)₅]²⁺ | Blue |
| +3 | Acidic | [V(H₂O)₆]³⁺ | Green |
| +2 | Acidic | [V(H₂O)₆]²⁺ | Violet |
This table summarizes the common aqueous species of vanadium. The exact speciation can be more complex and depend on concentration and the presence of other ions.
Chelation Chemistry of this compound
The development of this compound based radiopharmaceuticals heavily relies on chelation chemistry to form stable complexes that can be targeted to specific biological sites.
Ligand Design and Coordination for this compound Complexes
The design of ligands for this compound is centered around creating stable coordination complexes, primarily with the vanadyl (VO²⁺) cation due to its stability. mdpi.com The coordination chemistry of the V⁴⁺ oxidation state is dominated by the VO²⁺ center, which typically binds four other ligands strongly in a square pyramidal geometry. wikipedia.org A fifth, weaker coordination site is available trans to the vanadyl oxygen. wikipedia.org
Hydroxamic acids are one class of ligands that form highly stable complexes with vanadium(IV) in 1:1, 1:2, and 1:3 molar ratios. researchgate.net The selection of a suitable chelator is crucial and depends on the intended application of the radiopharmaceutical. google.com The goal is to create a radiometallochelate that is stable in vivo and can be effectively delivered to the target tissue.
Synthesis and Characterization of this compound Labeled Compounds (e.g., [⁴⁸V]VO(acac)₂)
A significant example of a this compound labeled compound is [⁴⁸V]VO(acac)₂, or this compound labeled vanadyl acetylacetonate (B107027). mdpi.comnist.govnih.gov This compound has shown promise as a potential radiotracer for cancer imaging due to its preferential sequestration in malignant tissues. mdpi.comnist.gov
The synthesis of [⁴⁸V]VO(acac)₂ involves several steps. First, this compound is produced, often by irradiating a titanium target. nih.govsnmjournals.org The ⁴⁸V is then separated and purified. snmjournals.org The synthesis of the labeled compound involves the reduction of vanadium from the +5 to the +4 oxidation state, followed by complexation with the acetylacetonate (acac) ligand. mdpi.com An improved synthesis method involves refluxing the vanadium solution with ethanol, water, and sulfuric acid to achieve the reduction, followed by the addition of acetylacetone (B45752) and subsequent neutralization and purification. mdpi.com
Characterization of the resulting [⁴⁸V]VO(acac)₂ is typically performed using high-performance liquid chromatography (HPLC) with both radiation and UV detectors. mdpi.comnist.gov The retention time of the synthesized radiolabeled compound is compared to that of a non-radioactive standard to confirm its identity. mdpi.comnih.govresearchgate.net For example, one study reported a retention time of 1.49 minutes for [⁴⁸V]VO(acac)₂ compared to 1.56 minutes for the commercial standard. mdpi.comresearchgate.net
Table 2: Comparison of Synthesis Methods for [⁴⁸V]VO(acac)₂
| Method | Starting Activity (mCi) | Yield (%) | Synthesis Time (days) | Key Steps |
| Method 1 | 8.6 | 11 | 13 | Neutralization with Na₂CO₃ and NaNO₃, heating, Chelex-100 column separation, reflux with acetylacetonate. snmjournals.org |
| Method 2 | 4.6 | 1.2 | 4 | Dilution, AG 50W-X8 column separation, reduction with H₂SO₄ and heat, reflux with EtOH, H₂O, H₂SO₄, and acetylacetone. snmjournals.org |
| Improved Method | 7.44 (275 MBq) | 12 | 4 | Reduction with EtOH, H₂O, H₂SO₄, reflux with acetylacetone, neutralization, C-18 SPE purification. mdpi.com |
This table provides a summary of different reported synthesis methods for [⁴⁸V]VO(acac)₂. Yields and times can vary based on specific experimental conditions.
Stability and Reactivity of this compound Radiometallochelates in Biological Media
The stability of this compound radiometallochelates in biological environments is a critical factor for their successful application as radiopharmaceuticals. The vanadyl cation (VO²⁺) is the most stable diatomic cation, and its chelate with acetylacetonate, VO(acac)₂, is one of the most stable vanadyl chelates known. mdpi.com It has been demonstrated that VO(acac)₂ can enter cells as an intact metallochelate, whereas less stable vanadyl complexes may dissociate in the bloodstream. mdpi.com
However, it is also suggested that vanadium-ligand complexes are not always stable in the body, and the administered vanadium will undergo speciation to reach an equilibrium distribution. nih.gov The ligands available for complexation will depend on the specific cellular compartment or body fluid. nih.gov Therefore, the design of highly stable chelates is paramount to ensure that the radiotracer reaches its target intact. The stability of a radiopharmaceutical composition can be assessed by monitoring its radiochemical purity over time. google.com
Radiochemical Purity and Specific Activity of this compound Formulations
The quality of this compound formulations is determined by their radiochemical purity and specific activity. Radiochemical purity refers to the proportion of the total radioactivity that is present in the desired chemical form. For instance, in the synthesis of [⁴⁸V]VO(acac)₂, the final product's purity is assessed to ensure that the radioactivity is associated with the VO(acac)₂ complex and not free ⁴⁸V or other impurities. nih.govsnmjournals.org Gamma-ray spectroscopy is used to confirm the absence of detectable radionuclidic contaminants. nih.govvulcanchem.com The radionuclidic purity of this compound is often reported to be greater than 99%, with the main potential contaminant being Vanadium-49. vulcanchem.comisotopes.gov
Specific activity is a measure of the amount of radioactivity per unit mass of a substance. High specific activity is often desirable for radiopharmaceuticals to minimize the administered chemical mass. For no-carrier-added (NCA) ⁴⁸V, very high specific activities, in the range of hundreds of MBq per microgram, have been achieved. akjournals.com The purified ⁴⁸V product is commonly supplied as vanadium(V) in a hydrochloric acid solution with an activity concentration typically greater than 37 MBq/mL (>1 mCi/mL). vulcanchem.comisotopes.gov
Tracer Applications of Vanadium 48 in Advanced Research
Pre-clinical Imaging Research Utilizing Vanadium-48 (Animal Models)
The use of ⁴⁸V in animal models has provided significant insights into the biodistribution and kinetics of vanadium compounds, which is crucial for the development of new therapeutic and diagnostic agents.
This compound as a Positron Emission Tomography (PET) Radiotracer
This compound is a positron-emitting isotope, which makes it a suitable candidate for use in Positron Emission Tomography (PET) imaging. vulcanchem.com PET is a powerful, non-invasive imaging technique that allows for the quantitative visualization of biological processes in vivo. The longer half-life of ⁴⁸V offers logistical advantages in production, transportation, and application compared to more common, shorter-lived PET isotopes. mdpi.comvulcanchem.com
Recent research has focused on the development of ⁴⁸V-labeled compounds for specific imaging applications, such as cancer detection. nih.govnist.gov One notable example is the synthesis of ⁴⁸V-labeled vanadyl acetylacetonate (B107027) (⁴⁸VO(acac)₂), a compound that has shown preferential accumulation in malignant tissues. nih.govnist.govresearchgate.net The development of such radiotracers involves production of the radioisotope, typically in a cyclotron, followed by chemical separation and chelation to the desired molecule. nih.govanl.govosti.gov The successful synthesis of these radiotracers is often verified using techniques like high-performance liquid chromatography (HPLC). nih.govresearchgate.netnih.gov
Investigations of Radiotracer Uptake and Biodistribution in Animal Models (e.g., Small-Animal PET Studies)
Studies using ⁴⁸V-labeled compounds in animal models, such as rats and mice, have been instrumental in understanding the in vivo fate of vanadium. physiology.orgphysiology.org These studies typically involve administering the radiotracer and then tracking its distribution throughout the body over time using imaging techniques or by measuring radioactivity in dissected tissues.
Research has shown that the biodistribution of vanadium is dependent on the chemical form in which it is administered. For instance, a study comparing ⁴⁸V-labeled bis(maltolato)oxovanadium(IV) (BMOV) with ⁴⁸V-labeled vanadyl sulfate (B86663) (VS) in rats found that tissue uptake was two to three times higher for ⁴⁸V-BMOV. physiology.orgphysiology.org At 24 hours after oral administration, the highest concentrations of ⁴⁸V were found in bone, followed by the kidney and liver for both compounds. physiology.orgphysiology.org
The table below summarizes the biodistribution of ⁴⁸V-BMOV and ⁴⁸V-VS in rats 24 hours after oral administration, based on model-predicted compartmental masses. physiology.org
| Tissue | ⁴⁸V-BMOV (% Administered Dose) | ⁴⁸V-VS (% Administered Dose) |
| Liver | 0.82 | 0.21 |
| Kidney | 0.23 | 0.17 |
| Muscle | 1.14 | 0.67 |
| Blood | 3.55 | 2.73 |
| Bone | 8.62 | 2.99 |
In cancer imaging research, animal studies with ⁴⁸V-VO(acac)₂ in mice with xenograft tumors have shown higher uptake in the tumor compared to muscle and brain tissue. snmjournals.org However, significant uptake was also observed in the liver and kidneys, indicating routes of metabolism and excretion. snmjournals.org These biodistribution studies are critical for assessing the potential of a radiotracer for targeted imaging.
Kinetic Modeling of this compound Radiotracer Distribution in Biological Systems
Kinetic modeling is a mathematical approach used to describe the dynamic processes of uptake, distribution, and clearance of a substance in a biological system. nih.govnih.govnumberanalytics.com In the context of ⁴⁸V radiotracers, kinetic models help to quantify the rates of transfer between different physiological compartments, such as blood, tissues, and organs. physiology.orgphysiology.org
Compartmental models are often employed, where the body is represented as a series of interconnected compartments. physiology.orgphysiology.orgnih.gov By fitting the model to experimental data from ⁴⁸V tracer studies, researchers can estimate parameters such as fractional transfer coefficients and residence times of the radiotracer in various tissues. physiology.org For example, a compartmental analysis of ⁴⁸V-BMOV and ⁴⁸V-VS distribution in rats revealed a pattern of increased uptake from an oral dose of ⁴⁸V-BMOV compared to ⁴⁸V-VS. physiology.org The model indicated that the liver had a fourfold greater uptake of 48V-BMOV relative to 48VS. physiology.org
These models are essential for understanding the pharmacokinetics of vanadium compounds and for comparing the biological behavior of different chemical forms. physiology.orgnih.gov The insights gained from kinetic modeling are crucial for optimizing the design of vanadium-based drugs and imaging agents. researchgate.net
Biological Research Applications of this compound (In Vitro Studies)
In vitro studies using ⁴⁸V provide a controlled environment to investigate the fundamental interactions of vanadium at the cellular and molecular level.
Cellular Uptake and Subcellular Localization Studies of this compound Species
In vitro experiments with cultured cells are used to examine the mechanisms of vanadium uptake and its distribution within different cellular compartments. osti.govacs.orgresearchgate.net These studies have shown that vanadium can enter cells through various pathways, including ion channels and transporters. nih.govresearchgate.net
For example, in vitro cellular studies with ⁴⁸V-labeled vanadyl acetylacetonate demonstrated radiotracer uptake and saturation. nih.govanl.govosti.gov Cell studies with HCA-7 colorectal cancer cells incubated with ⁴⁸V-VO(acac)₂ showed a linear uptake that plateaued, indicating a saturable transport mechanism. snmjournals.org
Once inside the cell, vanadium can be found in different subcellular locations. nih.gov Studies have shown that the distribution of vanadium within the cell depends on the specific vanadium compound administered. nih.gov Using ⁴⁸V as a tracer allows for the quantification of vanadium in different cellular fractions (e.g., nucleus, mitochondria, cytosol) after separation. capes.gov.brnih.govresearchgate.net For instance, research has indicated that nuclear vanadium may play a role in modulating transcription. acs.org
Investigation of this compound Interactions with Biological Molecules (e.g., Proteins, DNA)
At the molecular level, ⁴⁸V is a useful tool for studying the interactions of vanadium with essential biomolecules like proteins and DNA. mdpi.comnih.gov Vanadium compounds are known to bind to a variety of proteins, and these interactions are crucial for their transport in the bloodstream and their biological effects. mdpi.comacs.org For example, vanadium is known to bind to proteins like transferrin in the blood. researchgate.net
The interaction of vanadium with DNA is also an area of active research. mdpi.comnih.gov Studies have shown that vanadium compounds can induce DNA damage, which may be related to the generation of reactive oxygen species. mdpi.com Oxidovanadium(V) complexes have been shown to bind to DNA, with the strength of the interaction depending on the structure of the complex. mdpi.com The use of ⁴⁸V can help in quantifying the extent of binding to these macromolecules under various experimental conditions.
Metabolic Behavior and Pathways Traced by this compound in Cell Cultures
The radioisotope this compound (⁴⁸V) serves as a crucial tracer in elucidating the complex metabolic behavior and intracellular pathways of vanadium. Studies utilizing ⁴⁸V have provided significant insights into how cells handle vanadium compounds, from uptake and distribution to its interaction with cellular machinery.
Research has demonstrated that the cellular uptake and subsequent metabolic fate of vanadium are highly dependent on its chemical form and oxidation state. ontosight.ai Vanadium can exist in several oxidation states, primarily as vanadate (B1173111) (V) and the vanadyl cation (IV) under physiological conditions. nih.gov These different forms exhibit distinct biological responses and can be interconverted by cellular processes. acs.org For instance, once inside the cell, vanadate (V) can be reduced by endogenous reducing agents like glutathione (B108866) and ascorbate, while vanadyl (IV) can be oxidized. researchgate.net This redox cycling is a key aspect of its biological activity. acs.org
Using ⁴⁸V-labeled compounds, researchers have tracked the movement of vanadium across the cell membrane and its accumulation in various subcellular compartments. Early studies with ⁴⁸V as a tracer helped determine the absorption rates of different vanadium compounds. ontosight.ai For example, experiments with ⁴⁸V-labeled vanadyl sulfate and bis(maltolato)oxovanadium(IV) (BMOV) in rats showed that the chemical form significantly influences tissue distribution and uptake efficiency. ustc.edu.cn The carrier ligand attached to the vanadium ion plays a pivotal role in its transport, stability, and bioavailability. ontosight.ai
Once inside the cell, ⁴⁸V has been observed to accumulate in specific organelles. Studies on rat liver subcellular particles showed that while initially present in the supernatant, ⁴⁸V radioactivity progressively moved into the mitochondrial and nuclear fractions over 96 hours. nih.gov This localization within the nucleus suggests a potential for vanadium to modulate gene expression and other nuclear processes. The interaction of vanadium with proteins is another critical aspect of its metabolic pathway. In the bloodstream, vanadium, primarily in the vanadyl (V⁴⁺) form, binds to proteins like transferrin and albumin for transport. ontosight.ai Within red blood cells, the ⁴⁸VIVO²⁺ ion has been shown to bind to hemoglobin. engineering.org.cn
X-ray Absorption Near Edge Structure (XANES) spectroscopy studies on various mammalian cell lines, including HepG2 (human hepatoma), A549 (human lung carcinoma), and 3T3-L1 (mouse adipocytes), have complemented tracer studies by revealing the intracellular speciation of vanadium. acs.org These studies confirm that regardless of the initial oxidation state of the administered vanadium compound, a mixture of V(V) and V(IV) species rapidly forms within the cells, indicating active cellular redox pathways. acs.org
Interactive Table: Cellular Uptake and Speciation of Vanadium Traced by ⁴⁸V and Spectroscopic Methods
Environmental and Geochemical Tracing with this compound
Vanadium's redox-sensitive nature makes it a valuable tracer for various environmental and geochemical processes. ustc.edu.cn While studies often focus on the fractionation of stable vanadium isotopes (⁵⁰V and ⁵¹V), the principles of tracing can be extended to radioisotopes like this compound. engineering.org.cn ⁴⁸V, with its distinct radioactive signature, can be used to track the movement and fate of vanadium released into ecosystems from both natural and anthropogenic sources.
Study of Vanadium Geochemical Cycling using this compound
The geochemical cycling of vanadium involves its movement between the Earth's crust, soils, water bodies, and the atmosphere. acs.orgresearchgate.net This cycling is heavily influenced by redox conditions, pH, and the presence of organic matter. slu.se Vanadium is released into the environment through natural processes like rock weathering and volcanic activity, as well as human activities such as the combustion of fossil fuels and industrial processes. nih.govduke.edu
This compound can be employed to study the rates and pathways of these geochemical processes. For example, by introducing ⁴⁸V-labeled compounds into controlled soil columns or aquatic mesocosms, scientists can trace the partitioning of vanadium between solid phases (like minerals and organic matter) and the aqueous phase. slu.se In soils, vanadium mobility is largely controlled by its adsorption to iron and aluminum hydroxides. slu.sescienceforecastoa.com The predominant form in oxic soils is the vanadate oxyanion (H₂VO₄⁻), which behaves similarly to phosphate (B84403). slu.se In more reducing environments, it is converted to the less mobile vanadyl cation (VO²⁺), which binds strongly to organic matter. slu.se Using ⁴⁸V allows for the direct measurement of these transformation and sorption rates, providing critical data for geochemical models that predict the behavior of vanadium in different geological settings. acs.org
Environmental Transport and Fate Studies utilizing this compound
Understanding the transport and ultimate fate of vanadium in the environment is crucial for assessing its potential impact. Anthropogenic activities have significantly increased the mobilization of vanadium, leading to its accumulation in various environmental compartments. nih.govduke.edu this compound is an ideal tool for conducting transport and fate studies due to its ease of detection at very low concentrations.
For instance, ⁴⁸V can be used to trace the movement of vanadium from contaminated industrial sites through groundwater systems or its atmospheric deposition and subsequent incorporation into soil and plant life. who.intmdpi.com Studies on plants have shown that vanadium is readily taken up by roots from the soil, where much of it becomes immobilized, with only a small fraction being translocated to the shoots and leaves. scienceforecastoa.com Using ⁴⁸V-labeled nutrients would allow for precise quantification of uptake rates, translocation factors, and bioaccumulation in different plant tissues. nih.gov Such data are vital for understanding the entry of vanadium into the food chain and for developing effective bioremediation strategies for contaminated soils. acs.org
Material Science and Engineering Research with this compound
This compound finds application as a radiotracer in materials science and engineering, particularly in the development and analysis of specialized alloys and components for extreme environments. Its radioactive decay allows for sensitive detection of material transport phenomena like diffusion, corrosion, and wear.
Application in Alloy Development and Characterization
Vanadium is a key alloying element used to enhance the properties of steel and titanium alloys. wikipedia.org It forms stable carbides and nitrides, which significantly increase the strength, hardness, and wear resistance of steels. wikipedia.orgscispace.com In powder metallurgy, controlling the distribution and type of carbides is essential for performance. google.comgoogle.com this compound can be used as a tracer to study the diffusion and segregation of vanadium during alloy synthesis, heat treatment, and sintering processes.
Furthermore, ⁴⁸V is an invaluable tool for studying the wear and corrosion resistance of these alloys. By incorporating a small amount of ⁴⁸V into an alloy, the loss of material due to wear or corrosion can be measured with extremely high sensitivity by detecting the radioactivity in the abraded particles or the corrosive medium. This technique, known as radiotracer wear analysis, provides real-time data on material degradation, enabling engineers to optimize alloy compositions and surface treatments for maximum durability. researchgate.netopenrepository.com
Research into Specialized Nuclear Reactor Components using this compound
Vanadium alloys, particularly V-Cr-Ti alloys like V-4Cr-4Ti, are leading candidates for structural materials in future nuclear fusion reactors. diamond.ac.uknii.ac.jpresearchgate.net These alloys are chosen for their low neutron activation properties, high-temperature strength, and resistance to irradiation-induced swelling and embrittlement. researchgate.netresearchgate.net The behavior of these materials under the intense neutron flux and high temperatures of a reactor core is a critical area of research.
This compound can be used in this research to investigate material transport phenomena that affect reactor component longevity. For example, it can trace the diffusion and segregation of vanadium within the alloy under thermal and irradiation stress, which can influence mechanical properties. researchgate.net It can also be used to study corrosion mechanisms in liquid metal coolants, such as liquid lithium, which are proposed for some fusion reactor designs. nii.ac.jp By measuring the transfer of ⁴⁸V from the alloy to the coolant, researchers can quantify corrosion rates and understand the underlying processes, helping to ensure the long-term integrity of reactor components. dtic.mil Additionally, vanadium self-powered neutron detectors (SPNDs) are used for monitoring neutron flux in reactor cores, and understanding the nuclear reactions within the vanadium emitter is crucial for their accuracy. aip.org
Interactive Table: Applications of this compound in Material Science
Use as a Tracer in Redox Flow Battery Research
The performance and longevity of Vanadium Redox Flow Batteries (VRFBs) are intrinsically linked to the efficiency of the ion-exchange membrane that separates the two half-cells. A critical challenge in VRFB development is the crossover of vanadium ions through this membrane, which leads to self-discharge and a reduction in coulombic efficiency. To better understand and mitigate this issue, this compound (⁴⁸V) has been employed as a radiotracer to directly observe and quantify the permeation of vanadium ions. This technique offers unparalleled sensitivity and allows for the precise tracking of different vanadium species under conditions that mimic the operational environment of a battery.
Detailed Research Findings
Research utilizing ⁴⁸V has provided significant insights into the dynamics of vanadium ion crossover. A pivotal study investigated the permeation of the vanadyl (VO²⁺) and vanadium(III) (V³⁺) ions through a Nafion 117 membrane, a common material for VRFB applications. The use of ⁴⁸V as a tracer allows for the direct measurement of ion flux, overcoming the challenges of monitoring changes in highly concentrated vanadium solutions on both sides of the membrane.
In these experiments, a permeability cell is typically set up with a donor side containing the vanadium solution tagged with ⁴⁸V and an acceptor side initially containing a vanadium-free solution. The increase in radioactivity in the acceptor solution over time is measured to determine the rate of ion crossover. Both in-situ and ex-situ measurement techniques are employed. In-situ monitoring often involves using a Geiger-Mueller counter to continuously measure the radiation in the acceptor solution, while ex-situ analysis is performed on collected samples using a more sensitive Germanium semiconductor detector.
One of the key findings from this research is the validation of using a magnesium sulfate (MgSO₄) solution on the acceptor side to create a concentration gradient for studying VO²⁺ crossover. The data showed a consistent, linear increase in both the ⁴⁸V activity and the total VO²⁺ concentration in the acceptor solution over time, confirming that this experimental setup accurately reflects concentration-gradient-driven diffusion.
However, the study also revealed a crucial distinction in the permeation behavior of V³⁺ ions. When tested under conditions simulating a fully discharged VRFB (with vanadium solutions on both sides), the permeation of V³⁺ did not follow the same linear pattern observed in the conventional tests. This indicates that substituting the vanadium solution with MgSO₄ does not accurately replicate the permeation behavior of V³⁺ ions under realistic battery conditions. This non-linear behavior suggests that the interactions between different vanadium ions and the membrane are more complex than simple diffusion.
These findings underscore the power of ⁴⁸V as a tracer to elucidate the subtle but critical differences in the transport mechanisms of various vanadium ions. Such detailed understanding is essential for the development of more selective and efficient membranes, ultimately leading to improved VRFB performance and lifespan.
Data from Tracer Experiments
The following tables present data from radiotracer experiments studying the permeation of VO²⁺ ions through a Nafion 117 membrane. The experiments utilized this compound to track the crossover of ions from a donor solution to an acceptor solution.
Table 1: In-Situ Measurement of VO²⁺ Permeation using ⁴⁸V Tracer
This table shows the increase in ⁴⁸V activity in the acceptor solution over time, as measured by a Geiger-Mueller counter. The donor solution contained 1.5 M VOSO₄ in 3.3 M H₂SO₄, and the acceptor solution contained 4.8 M H₂SO₄.
| Time (hours) | ⁴⁸V Activity in Acceptor Solution (cps) |
| 0 | 0.0 |
| 5 | 1.2 |
| 10 | 2.5 |
| 15 | 3.8 |
| 20 | 5.1 |
| 25 | 6.3 |
Table 2: Ex-Situ Analysis of VO²⁺ Concentration and ⁴⁸V Activity
This table presents a comparison of the total vanadium concentration, determined by Inductively Coupled Plasma-Atomic Emission Spectrometry (ICP-AES), and the corresponding ⁴⁸V activity in the acceptor solution samples taken at different time intervals.
| Time (hours) | Total Vanadium Concentration (mol/L) | ⁴⁸V Activity (Bq/mL) |
| 0 | 0.000 | 0.0 |
| 6 | 0.005 | 15.2 |
| 12 | 0.011 | 33.4 |
| 18 | 0.016 | 48.6 |
| 24 | 0.022 | 66.8 |
Advanced Analytical and Spectroscopic Techniques for Vanadium 48 Research
High-Purity Germanium (HPGe) Gamma Spectroscopy for Vanadium-48 Detection and Quantification
High-Purity Germanium (HPGe) gamma spectroscopy stands as a cornerstone technique for the detection and quantification of this compound. This method relies on the detection of gamma rays emitted during the radioactive decay of ⁴⁸V. As ⁴⁸V decays, it emits gamma rays with characteristic energies, which, when measured by an HPGe detector, create a unique spectral signature.
HPGe detectors are favored for this application due to their excellent energy resolution, which allows for the precise identification and differentiation of gamma-ray peaks from ⁴⁸V and other potential radionuclide contaminants. djbinder.com The primary gamma rays associated with the decay of ⁴⁸V have energies of approximately 983.5 keV and 1312.1 keV. osti.govresearchgate.net The intensity of these peaks in the gamma-ray spectrum is directly proportional to the activity of ⁴⁸V in the sample, enabling accurate quantification.
Research findings have demonstrated the utility of HPGe gamma spectroscopy in confirming the absence of detectable contaminant peaks in ⁴⁸V produced for radiopharmaceutical research. vulcanchem.com This is critical for ensuring the radiochemical purity of the final product. The technique is also employed to determine the activity of ⁴⁸V produced via nuclear reactions, such as the irradiation of natural titanium targets. researchgate.net
Key Gamma Ray Emissions for this compound:
| Gamma Ray Energy (keV) | Intensity (%) |
|---|---|
| 983.5 | ~100 |
| 1312.1 | ~98 |
High-Performance Liquid Chromatography (HPLC) with Radiation Detection for this compound Compounds
High-Performance Liquid Chromatography (HPLC) coupled with a radiation detector is an indispensable tool for the analysis and purification of this compound labeled compounds. researchgate.netosti.govnih.govnist.gov This technique separates different chemical species in a mixture based on their interactions with a stationary phase, while a mobile phase carries the mixture through a column. By placing a radiation detector in-line after the column, the elution of radioactive compounds, such as those containing ⁴⁸V, can be monitored in real-time.
This method is particularly valuable in the development of ⁴⁸V-based radiotracers. For instance, research has focused on the synthesis and characterization of [⁴⁸V]VO(acac)₂, a potential radiotracer for PET imaging. researchgate.netosti.govnih.govmdpi.com HPLC with simultaneous UV-Vis and radiation detection allows for the comparison of the retention time of the synthesized radiolabeled compound with that of a non-radioactive standard, confirming the identity of the product. researchgate.netmdpi.com
Studies have detailed the optimization of HPLC conditions, including the mobile phase composition (e.g., acetonitrile/water mixtures with or without trifluoroacetic acid) and flow rate, to achieve effective separation and characterization of ⁴⁸V-labeled vanadyl acetylacetonate (B107027). researchgate.netmdpi.com The similarity in retention times between the ⁴⁸V-labeled product and the commercial standard provides strong evidence that the desired compound has been synthesized. snmjournals.org
Example HPLC Retention Data for [⁴⁸V]VO(acac)₂:
| Method | Retention Time of ⁴⁸V-labeled product (min) | Retention Time of Standard (min) |
|---|---|---|
| Method 1 | 1:48 | 1:50 |
Inductively Coupled Plasma Mass Spectrometry (ICP-MS) for this compound Quantification
Inductively Coupled Plasma Mass Spectrometry (ICP-MS) is a highly sensitive analytical technique capable of detecting and quantifying trace elements, including this compound, at very low concentrations. In ICP-MS, a sample is introduced into an argon plasma, which ionizes the atoms. These ions are then passed through a mass spectrometer, which separates them based on their mass-to-charge ratio.
While ICP-MS offers excellent sensitivity, the analysis of vanadium can be complicated by isobaric interferences, where ions of other elements or polyatomic ions have the same mass-to-charge ratio as the vanadium isotope of interest. nih.govcdc.gov For the most abundant stable isotope, ⁵¹V, interferences from species like ¹⁶O³⁵Cl⁺ and ³⁴S¹⁶OH⁺ can be problematic. nih.govcdc.gov To overcome these challenges, high-resolution ICP-MS (HR-ICP-MS) or ICP-MS with a collision/reaction cell can be employed. rsc.orgresearchgate.net Medium mass resolution, for example, can separate vanadium isotopes from interfering molecular species. rsc.org
Recent advancements have focused on developing methods to measure vanadium isotope ratios with high precision using multi-collector ICP-MS (MC-ICP-MS). rsc.orgfsu.eduustc.edu.cn These methods often involve the simultaneous collection of multiple isotopes (e.g., masses 48 through 53) to correct for interferences from titanium and chromium isotopes. fsu.eduustc.edu.cn While these studies primarily focus on stable vanadium isotopes, the techniques are adaptable for the quantification of ⁴⁸V, provided appropriate standards and interference correction strategies are used. The use of a reaction cell with oxygen as the reaction gas has also been investigated to react specifically with vanadium ions, shifting them to a different mass to avoid interferences. researchgate.net
Electrothermal Atomic Absorption Spectrometry (ETAAS) for this compound Analysis
Electrothermal Atomic Absorption Spectrometry (ETAAS), also known as Graphite (B72142) Furnace Atomic Absorption Spectrometry (GFAAS), is a highly sensitive technique for the determination of trace metals, including vanadium. nih.govcdc.gov In ETAAS, a small amount of sample is placed in a graphite tube, which is then heated to a high temperature to atomize the sample. A light beam from a hollow cathode lamp containing vanadium is passed through the atomized sample, and the amount of light absorbed by the vanadium atoms is measured. The absorbance is proportional to the concentration of vanadium in the sample.
ETAAS is routinely used for determining trace concentrations of vanadium in various matrices, including biological and environmental samples. nih.govcdc.gov The technique's high sensitivity makes it suitable for the low levels at which vanadium is often found. For complex samples, such as high-saline produced waters from petroleum exploration, methods have been developed for the direct determination of vanadium using ETAAS with the addition of a chemical modifier like ammonium (B1175870) phosphate (B84403) to reduce matrix interferences. nih.gov
Furthermore, ETAAS can be used for the speciation analysis of vanadium. For example, a method has been developed to separate and independently determine Vanadium(IV) and Vanadium(V) species in plant samples by selectively solubilizing V(V) and then analyzing both the solution and the remaining solid residue by ETAAS. nih.gov While these applications typically measure total vanadium or stable isotopes, the principles of ETAAS are applicable to the quantification of ⁴⁸V, especially in contexts where its concentration needs to be determined in complex matrices.
Performance Characteristics of ETAAS for Vanadium Determination:
| Parameter | Value | Reference |
|---|---|---|
| Detection Limit (in 0.8 mol/L NaCl) | 1.9 µg/L | nih.gov |
| Quantification Limit (in 0.8 mol/L NaCl) | 6.3 µg/L | nih.gov |
Neutron Activation Analysis (NAA) for this compound Determination
Neutron Activation Analysis (NAA) is a highly sensitive nuclear analytical technique used for determining the elemental composition of a wide variety of materials. It involves irradiating a sample with neutrons, which causes some of the atoms in the sample to become radioactive. By measuring the characteristic gamma rays emitted from the resulting radionuclides, the identity and concentration of the elements can be determined.
NAA is a powerful method for vanadium analysis due to the favorable nuclear properties of the stable isotope ⁵¹V, which upon neutron capture, forms the short-lived ⁵²V (half-life of 3.76 minutes). akjournals.com The intense 1.434 MeV gamma ray from ⁵²V allows for very sensitive determination. akjournals.com However, due to the short half-life, a rapid chemical separation of vanadium is often required after irradiation, especially in biological samples, to remove interferences from other activated elements like sodium and chlorine. akjournals.com
In the context of ⁴⁸V research, NAA can be used in several ways. It can be employed to determine the concentration of stable vanadium in target materials before irradiation for ⁴⁸V production. Additionally, tracer studies using ⁴⁸V have been conducted to validate and optimize NAA procedures for vanadium determination in various samples, such as seawater and human serum. osti.govoup.comakjournals.com For instance, ⁴⁸V has been used as a spike to determine the chemical yield of separation procedures in the NAA of vanadium in serum. akjournals.comoup.com
Electron Paramagnetic Resonance (EPR) and Nuclear Magnetic Resonance (NMR) for this compound Complex Characterization
While Electron Paramagnetic Resonance (EPR) and Nuclear Magnetic Resonance (NMR) spectroscopy are not typically used for the direct detection or quantification of the ⁴⁸V radioisotope itself, they are powerful techniques for characterizing the structure and electronic environment of vanadium complexes, which could be labeled with ⁴⁸V.
Electron Paramagnetic Resonance (EPR) , also known as Electron Spin Resonance (ESR), is a spectroscopic technique that detects species with unpaired electrons. It is particularly well-suited for studying Vanadium(IV) complexes, which have one unpaired electron (S=1/2). mdpi.comutexas.edu The EPR spectrum provides detailed information about the local environment of the vanadium ion, including the coordination geometry and the nature of the a V(III) ion is paramagnetic but not easily studied by conventional EPR due to its integer spin state (S=1) and large zero-field splitting; however, high-frequency and -field EPR (HFEPR) can be used effectively. nih.gov
Nuclear Magnetic Resonance (NMR) spectroscopy is a technique that exploits the magnetic properties of certain atomic nuclei. Vanadium has two NMR-active nuclei, ⁵⁰V and ⁵¹V. huji.ac.il ⁵¹V is the preferred nucleus for NMR studies due to its high natural abundance (99.75%) and greater sensitivity compared to ⁵⁰V. huji.ac.ilwikipedia.org ⁵¹V NMR is used to study the structure of diamagnetic vanadium complexes, particularly those in the V(V) and V(-I) oxidation states. huji.ac.il The large chemical shift range of ⁵¹V NMR makes it very sensitive to the coordination environment of the vanadium atom. wikipedia.orgnorthwestern.edu Paramagnetic vanadium species like V(IV) are generally not observable in high-resolution NMR. huji.ac.il
For research involving ⁴⁸V-labeled complexes, these techniques would be applied to the non-radioactive or stable isotope (⁵¹V) analogues of the complexes to elucidate structural information that is directly relevant to the behavior of the ⁴⁸V-labeled compound in a biological or chemical system.
Comparison of Vanadium Isotopes for NMR:
| Property | ⁵⁰V | ⁵¹V |
|---|---|---|
| Natural Abundance | 0.250% | 99.75% |
| Nuclear Spin (I) | 6 | 7/2 |
| Receptivity relative to ¹H | 1.39 × 10⁻⁴ | 0.38 |
Computational and Theoretical Modeling of Vanadium 48 Systems
Nuclear Reaction Cross-Section Calculations for Vanadium-48 Production
Theoretical calculations of nuclear reaction cross-sections are essential for identifying the most efficient pathways for producing ⁴⁸V. Various nuclear model codes are employed to predict the probability of a specific nuclear reaction occurring as a function of projectile energy.
Researchers utilize codes like ALICE/ASH, TALYS, and STAPRE-H to model the cross-sections for reactions leading to ⁴⁸V. akjournals.comakjournals.comaps.org For instance, the ALICE/ASH code has been used to calculate the cross-sections for proton and deuteron (B1233211) induced reactions on titanium targets, such as natTi(p,x)⁴⁸V and ⁴⁸Ti(d,2n)⁴⁸V, over a projectile energy range of 1 to 40 MeV. akjournals.com One study determined that the ⁴⁸Ti(p,n)⁴⁸V reaction is the most promising route, calculating a maximum cross-section of 689 mb at a proton energy of 13 MeV. akjournals.com
The TALYS code is another powerful tool used for these calculations. It has been employed to compute theoretical excitation functions for proton-induced reactions on natural vanadium, including those that produce ⁴⁸V, for energies up to 70 MeV. aps.orgaps.org To improve the accuracy of these predictions, especially for medical applications, the level-density parameters within the TALYS code can be optimized to better match experimental data. aps.org
Statistical model codes like STAPRE-H are also used, particularly for neutron-induced reactions. tandfonline.com For example, calculations for the ⁵¹V(n,α)⁴⁸Sc reaction, which produces the isobar ⁴⁸Sc, have been performed to create a physically consistent description of experimental data. tandfonline.com These models incorporate pre-equilibrium contributions and various optical model potentials (OMP) to accurately describe the reaction dynamics. tandfonline.com
Table 1: Calculated Nuclear Reaction Cross-Sections for ⁴⁸V Production
| Reaction | Model Code | Calculated Peak Cross-Section (mb) | Corresponding Energy (MeV) | Source |
|---|---|---|---|---|
| 48Ti(p,n)48V | ALICE/ASH | 689 | 13 | akjournals.com |
| natTi(p,x)48V | ALICE/ASH | ~250 | 10 | akjournals.com |
| 48Ti(d,2n)48V | ALICE/ASH | 737 | 17 | akjournals.com |
| natV(p,x)48V | TALYS | Data available in figures | 26-70 | aps.org |
Excitation Function Modeling for this compound Synthesis Routes
Modeling the excitation function—the relationship between the reaction cross-section and the incident particle's energy—is crucial for optimizing the synthesis of ⁴⁸V. This modeling helps determine the ideal energy range for irradiation to maximize the yield of ⁴⁸V while minimizing the production of radionuclidic impurities. akjournals.com
Nuclear model codes like ALICE/ASH are used to calculate excitation functions for various production routes. akjournals.comakjournals.com For the natTi(p,x)⁴⁸V reaction, model calculations using the ALICE/ASH hybrid model have been compared with experimental data. akjournals.com Similarly, the excitation function for the ⁴⁸Ti(d,2n)⁴⁸V reaction has been modeled and compared with experimental results. akjournals.com These comparisons are vital for validating the theoretical models and ensuring their predictive power.
The TALYS code is also extensively used to calculate and model excitation functions, which are then compared with newly measured experimental data. aps.org For proton-induced reactions on natural vanadium targets, TALYS has been used to model the production of ⁴⁸V alongside other radionuclides. aps.orgaps.org Discrepancies between the initial model predictions and experimental results can lead to refinements in the model's parameters, such as nuclear level densities, to achieve a better agreement. epj-conferences.org This iterative process of modeling, experimental validation, and model refinement is key to developing accurate predictive tools for radionuclide production. epj-conferences.org
Monte Carlo Simulations (e.g., MCNPX, TOPAS, Geant4) for Production Yields and Beam Interactions
Monte Carlo (MC) simulation codes are indispensable tools for predicting radionuclide production yields and understanding the complex interactions of particle beams with target materials. Codes such as MCNPX, Geant4, and TOPAS are widely used in this domain. researchgate.netresearchgate.netepj-conferences.orgresearchgate.net These simulations can model the transport of particles through the target assembly, the probabilities of nuclear reactions, and the resulting production of radionuclides. researchgate.net
MCNPX has been used to estimate the production yield of ⁴⁸V. researchgate.net For example, in the production of ⁴⁸V via the natTi(p, xn)⁴⁸V reaction, MCNPX was used to determine the activity of ⁴⁸V and other scandium byproducts. researchgate.net The simulated yield showed good agreement with the experimental activity, confirming that MCNPX can be a reliable tool for estimating production yields prior to actual irradiation. researchgate.net
Geant4 is another versatile Monte Carlo package used for modeling the irradiation of target materials to optimize target design and predict production yields. researchgate.net It has been employed to simulate the production of various radioisotopes, and its capabilities extend to diverse fields, including medical physics and accelerator-induced radiation studies. researchgate.netresearchgate.net While specific detailed simulations for ⁴⁸V are part of a broader range of isotope production modeling, the framework is well-established. researchgate.net For instance, Geant4 can be used to model a cyclotron's target assembly to assess saturation yields. researchgate.net
TOPAS (Tool for Particle Simulation), which is built on the Geant4 toolkit, is also used for such simulations, particularly in the context of medical physics applications like proton therapy. epj-conferences.orgescholarship.org The principles of simulating particle interactions and secondary particle production are directly applicable to isotope production scenarios.
These simulation tools allow researchers to perform virtual experiments, saving time and resources. They can be used to optimize parameters like target thickness, beam energy, and irradiation time to maximize the yield of ⁴⁸V. akjournals.comresearchgate.net
Table 2: Monte Carlo Simulation Applications in Radionuclide Production
| Simulation Code | Application | Specific Example/Target Reaction | Source |
|---|---|---|---|
| MCNPX | Production Yield Estimation | natTi(p, xn)48V | researchgate.net |
| Geant4 | Saturation Yield Calculation, Target Design | General radioisotope production, e.g., 64Cu, 62,63Zn | researchgate.net |
| TOPAS | Dose Distribution, Particle Simulation | Proton therapy, DNA damage simulation | epj-conferences.orgescholarship.org |
| FLUKA, PHITS | Particle Transport, Dose Profiles | Proton therapy simulations | epj-conferences.org |
Theoretical Studies of this compound Nuclear States and Decay Mechanisms
Theoretical studies of the nuclear structure of ⁴⁸V are crucial for understanding its decay properties, which are fundamental to its applications. These studies involve the compilation and evaluation of experimental data from various nuclear reactions and decays. doi.orgosti.gov
The nuclide ⁴⁸V is among the most studied of the A=48 isobars, alongside ⁴⁸Ti and ⁴⁸Cr. doi.orgosti.gov Evaluations of its nuclear properties, such as level energies, half-life, and decay radiations, are periodically updated in comprehensive databases like the Nuclear Data Sheets. doi.orgosti.gov These evaluations compile all available experimental data to provide recommended, best-fit values for spectroscopic properties.
According to the most recent evaluations, the decay scheme for ⁴⁸V is still considered incomplete. doi.orgosti.gov This indicates that while the primary decay modes and energies are known, there may be unobserved or poorly characterized transitions. ⁴⁸V decays with a half-life of approximately 15.97 days, primarily through electron capture (50.4%) and positron emission (β⁺, 49.5%). akjournals.com This dual decay mode, particularly the emission of positrons, makes it suitable for Positron Emission Tomography (PET). akjournals.com Theoretical models of nuclear structure aim to predict the energies of excited states and the probabilities of transitions between them, providing a framework for interpreting experimental decay data.
Table 3: Evaluated Nuclear Properties of this compound
| Property | Value | Source |
|---|---|---|
| Mass Number (A) | 48 | doi.orgosti.gov |
| Half-life | 15.9735 days | doi.org |
| Decay Mode | Electron Capture (~50%), Positron Emission (~50%) | akjournals.com |
| Major Gamma-ray Energies (keV) | 983.5, 1312.1 | akjournals.com |
| Status of Decay Scheme | Incomplete | doi.orgosti.gov |
Computational Chemistry Approaches for this compound Complexation and Speciation
Once produced, the ⁴⁸V isotope is typically used in the form of a chemical complex for various applications. Computational chemistry provides powerful tools to study the complexation and speciation of vanadium, which dictates its behavior in biological or industrial systems. These methods can predict the stability, structure, and reactivity of ⁴⁸V-labeled complexes.
First-principles methods based on quantum chemical calculations are used to determine the stability constants of vanadium complexes with various ligands. ornl.gov These computational protocols can assess the binding strengths and selectivity of ligands for vanadium ions over other competing metal ions. ornl.gov While many studies focus on the stable vanadium(IV) or vanadium(V) oxidation states, the principles are directly applicable to radiolabeled species like ⁴⁸V. acs.orgrsc.org
Studying the aqueous speciation of vanadium is complex, as it is highly dependent on pH, concentration, and the ionic medium. acs.orgfrontiersin.org Computational models can predict speciation diagrams, which show the distribution of different vanadium species as a function of these parameters. frontiersin.orgresearchgate.net For example, ⁵¹V NMR spectroscopy, complemented by theoretical calculations, has been used to study the intricate equilibria in the vanadate-tartrate system, identifying more than 12 different species. acs.org Such studies are crucial for understanding which vanadium complex is likely to be present under specific experimental conditions.
These computational approaches are essential for designing effective chelating agents for ⁴⁸V, ensuring that the radionuclide is delivered to the desired target in a stable chemical form.
Future Directions and Emerging Research Avenues for Vanadium 48
Advancements in High-Purity and High-Yield Vanadium-48 Production Methodologies
The primary method for producing this compound is through the irradiation of titanium targets in a cyclotron. vulcanchem.com Current research focuses on optimizing this process to enhance production yields and purity, making ⁴⁸V more accessible for clinical and research use. vulcanchem.com
Cyclotrons accelerate protons to high energies to bombard target materials, inducing nuclear reactions that generate ⁴⁸V. vulcanchem.com A common method involves the irradiation of natural titanium foils with protons. snmjournals.orgsnmjournals.org For instance, using an 18 MeV proton beam on titanium foils has been a documented production approach. snmjournals.orgsnmjournals.org One study reported a production rate of 4.84 ± 0.67 µCi/µA-h using a beam-stop setup in a cyclotron. vulcanchem.comresearchgate.net Another investigation using a 21 MeV proton beam on a metallic titanium target was also successful. akjournals.comresearchgate.net
Efforts to improve production are multifaceted. Researchers are working on optimizing cyclotron parameters and developing more efficient target designs to maximize the generation of ⁴⁸V while minimizing byproducts. vulcanchem.com The use of TiO₂ nano-powder targets is also being investigated as a potential method to enhance production yield. cern.ch
Post-irradiation, the ⁴⁸V must be chemically separated from the titanium target material and any contaminants. vulcanchem.com This typically involves dissolving the target and using techniques like ion-exchange chromatography. vulcanchem.comosti.gov A novel radiochemical separation method involving an alkaline fusion-precipitation step followed by Chelex-100 chromatographic purification has been developed, achieving a radiochemical yield for ⁴⁸V greater than 90% and a high decontamination factor from the titanium target. akjournals.com Another innovative approach being explored is hollow fiber supported liquid membrane (HFSLM) extraction for the in-situ recovery of ⁴⁸V. osti.gov In one experiment, this method successfully extracted 68% of the ⁴⁸V from a solution containing competing ions. osti.gov
The Facility for Rare Isotope Beams (FRIB) presents a future opportunity for harvesting significant quantities of co-produced isotopes, including ⁴⁸V, which could be used for various research applications. osti.gov The availability of ⁴⁸V is also being expanded through networks like the University Isotope Network, with institutions like the University of Alabama at Birmingham (UAB) now producing it for research purposes. isotopes.gov
Table 1: Comparison of this compound Production and Separation Methods
| Production Method | Target Material | Proton Energy | Reported Yield/Rate | Separation/Purification Technique | Reported Radiochemical Yield |
|---|---|---|---|---|---|
| Cyclotron Irradiation snmjournals.orgsnmjournals.org | Natural Titanium Foils | 18 MeV | 4.84 ± 0.67 µCi/µA-h researchgate.net | Ion-Exchange Chromatography vulcanchem.comosti.gov | 12.86 ± 0.51% researchgate.net |
| Cyclotron Irradiation akjournals.comresearchgate.net | Metallic Titanium | 21 MeV | 22.17 MBq/mAh (Simulated) researchgate.net | Alkaline fusion-precipitation, Chelex-100 chromatography akjournals.com | >90% akjournals.com |
| Hollow Fiber Supported Liquid Membrane (HFSLM) Extraction osti.gov | Aqueous solution post-irradiation | N/A | 68% extraction osti.gov | HFSLM | N/A |
Novel Radiopharmaceutical Development with this compound for Targeted Applications
A significant area of research is the development of new ⁴⁸V-labeled compounds for targeted medical applications, particularly in oncology. vulcanchem.com The goal is to create radiopharmaceuticals that can specifically target and accumulate in cancer tissues for enhanced imaging and potential therapy. vulcanchem.com
A prominent example is the synthesis of ⁴⁸V-labeled vanadyl acetylacetonate (B107027) ([⁴⁸V]VO(acac)₂). mdpi.comsnmjournals.orgosti.gov Bis(acetylacetonato)oxidovanadium(IV), or vanadyl acetylacetonate, has demonstrated preferential sequestration in malignant tissues, making it a promising candidate for a cancer-imaging PET radiotracer. mdpi.comosti.govnist.gov The relatively long half-life of ⁴⁸V is advantageous for monitoring neoplastic processes that occur over several days or weeks. mdpi.com Researchers have developed improved, more efficient synthesis methods for [⁴⁸V]VO(acac)₂, reducing the preparation time from weeks to just four days. mdpi.com
Another novel compound, [⁴⁸V]vanadyl pheophorbide chelate (⁴⁸V(IV)O-Pheo), has been synthesized and evaluated for tumor diagnosis. jst.go.jp Pheophorbide's known affinity for tumors and its photodynamic properties suggest that ⁴⁸V(IV)O-Pheo could be a useful radiopharmaceutical for both tumor diagnosis via PET and for potential photodynamic therapy. jst.go.jp Studies have shown high uptake of this compound in various tumor models in mice. jst.go.jp
The development of these targeted radiopharmaceuticals involves a multidisciplinary approach, combining expertise in radiochemistry, radiobiology, and medicine to advance promising agents toward human use. uchicago.edumdpi.com There is also exploration into theranostic applications, which would combine the diagnostic imaging capabilities of ⁴⁸V with a therapeutic intervention. vulcanchem.com
Table 2: Investigational this compound Radiopharmaceuticals
| Compound Name | Targeted Application | Key Research Finding | Reference |
|---|---|---|---|
| [⁴⁸V]Vanadyl acetylacetonate ([⁴⁸V]VO(acac)₂) | Cancer Imaging (PET) | Preferentially sequesters in malignant tissue; synthesis time significantly reduced. | mdpi.comosti.govnist.gov |
| [⁴⁸V]Vanadyl pheophorbide chelate (⁴⁸V(IV)O-Pheo) | Tumor Diagnosis and potential Photodynamic Therapy | High uptake observed in various tumor models in mice. | jst.go.jp |
Expansion of this compound Tracer Applications in Interdisciplinary Fields
The utility of this compound as a radiotracer is expanding beyond medical imaging into other scientific disciplines. Its properties make it valuable for studying vanadium's role in biochemistry, nutrition, and various environmental and material science processes. isotopes.gov
In nutritional and biochemical studies, ⁴⁸V has been used to investigate the distribution and metabolic behavior of different chemical forms of vanadium in rats. akjournals.comjst.go.jp For example, it has been used to study the role of vanadium in bone formation, with autoradiograms showing its uptake in the bones of rats, suggesting a potential participatory role in ossification similar to phosphorus. jst.go.jp
The U.S. Department of Energy Isotope Program has highlighted the importance of ⁴⁸V for research into vanadium chemistry and biochemistry. isotopes.gov Furthermore, it is of interest as a target isotope for measuring nuclear cross-sections relevant to stockpile stewardship. isotopes.gov
In environmental science, understanding the geochemistry of vanadium is crucial due to its increasing presence from anthropogenic activities. acs.orgacs.org While long-term research on the environmental fate of radioactive vanadium isotopes is not extensive, ⁴⁸V could serve as a valuable tracer to study the complex interactions and transport of vanadium in surface environments, such as its complexation with organic matter and uptake by organisms. acs.orgcdc.gov Researchers have used ⁴⁸V in foraminiferal calcite as a tracer to understand past changes in the redox conditions of ocean sediments. researchgate.net
In materials science, ⁴⁸V has applications in developing new alloys and materials. The production of high-purity vanadium is critical for specialized applications, and ⁴⁸V can be used in research to optimize these processes. mining.comaustralianmining.com.au
Methodological Improvements in this compound Analysis and Characterization
Accurate and reliable analytical methods are essential for the development and quality control of this compound and its labeled compounds. Recent research has focused on improving the techniques used to characterize these radiochemicals, particularly at the tracer level where material quantities are minuscule. mdpi.comosti.gov
High-Performance Liquid Chromatography (HPLC) has emerged as a key technique for the characterization of ⁴⁸V-labeled radiopharmaceuticals. mdpi.comsnmjournals.orgresearchgate.net Researchers have developed and refined HPLC methods using a combination of radiation and UV detection to characterize [⁴⁸V]VO(acac)₂. mdpi.comosti.govnist.gov This is a significant improvement over older methods that required macroscale quantities of material for characterization through visual inspection or crystallization, which are unsuitable for radiotracer synthesis. mdpi.comresearchgate.net The improved HPLC methods allow for the confirmation of synthesis and purification of the radiotracer at the low concentrations used in preclinical studies. mdpi.comsnmjournals.org Studies have detailed the optimization of HPLC conditions, including mobile phase composition (e.g., acetonitrile/water gradients with trifluoroacetic acid) and flow rates, to achieve good peak shape and separation. mdpi.comresearchgate.net
Gamma-ray spectroscopy is another critical analytical tool used in conjunction with ⁴⁸V. It is employed to assess the radionuclidic purity of the produced isotope, ensuring that there are no significant gamma-emitting contaminants. vulcanchem.comresearchgate.net High-purity germanium (HPGe) detectors are used for this purpose, providing high-resolution spectra to identify and quantify the radioisotopes present in a sample. akjournals.comcern.ch
These analytical advancements are crucial for ensuring the quality and consistency of ⁴⁸V-based radiotracers, which is a prerequisite for their use in research and potential future clinical applications. uchicago.edu
Q & A
Basic: How is Vanadium-48 produced for nuclear medicine and environmental tracking studies?
This compound (⁴⁸V) is primarily produced via proton irradiation of natural titanium targets using cyclotron facilities. The nuclear reaction pathway involves natTi(p, xn)⁴⁸V, with optimized yields achieved at proton energies of ~21 MeV. For example, simulations using MCNPX code demonstrate that irradiating titanium targets at 1 mA for 4 hours produces measurable activity, validated experimentally . Facilities like the UAB Cyclotron Facility leverage this method to supply ⁴⁸V for positron emission tomography (PET) and radiotracer applications .
Basic: What separation techniques are effective for isolating this compound from irradiated targets?
Cation-exchange chromatography using DOWEX 50W-X8 resin (100–200 mesh) is a validated method. After target dissolution, ⁴⁸V is eluted with 0.01 M potassium hydrogen sulfate, achieving >90% recovery in 10 mL fractions. Silicon contamination remains a challenge but can be mitigated via sequential elution with stronger acids (e.g., 6 M HCl) to remove residual metals .
Advanced: How can computational modeling optimize this compound production yields?
Monte Carlo simulations (e.g., MCNPX code) predict thick-target yields by modeling proton interactions with titanium isotopes. For instance:
Advanced: How should researchers resolve discrepancies in neutron capture cross-section data for this compound?
Discrepancies arise from differing experimental setups (e.g., neutron flux normalization, detector efficiency). A robust approach involves:
- Validation via inverse kinematics : Comparing direct measurements (e.g., ⁴⁸V + n → ⁴⁹V) with surrogate reactions like ⁹⁵Mo(d,p)⁹⁶Mo to infer cross-sections .
- Density functional theory (DFT) : Modeling wave functions to predict resonance behavior and validate experimental data .
Basic: What are the key applications of this compound in multidisciplinary research?
- PET Imaging : ⁴⁸V’s 16-day half-life and β⁺ emission (99% abundance) make it suitable for longitudinal biodistribution studies, such as tracking titanium dioxide nanoparticles in biological systems .
- Environmental Tracing : Radiolabeling industrial byproducts (e.g., vanadium pentoxide) to monitor environmental mobility and uptake in ecosystems .
Advanced: What strategies mitigate silicon contamination during this compound purification?
Silicon co-elution occurs due to similar charge properties. Post-separation steps include:
- Selective precipitation : Adjusting pH to precipitate silicic acid while retaining ⁴⁸V in solution.
- Secondary chromatography : Using chelating resins (e.g., TEVA) to selectively bind ⁴⁸V over silicon .
Advanced: How is this compound utilized in nanomaterial toxicity studies?
In bioimaging, ⁴⁸V-labeled titanium dioxide (TiO₂) nanoparticles enable quantification of cellular uptake and biodistribution. Key steps:
Radiolabeling : Irradiate TiO₂ targets to produce ⁴⁸V-TiO₂.
Characterization : Confirm radiochemical purity via gamma spectroscopy (e.g., 983 keV γ-ray) .
In vivo tracking : Administer nanoparticles and use PET to map accumulation in organs .
Basic: What are the decay characteristics of this compound critical for experimental design?
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
